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Compound of Interest

Compound Name: KB-05

Cat. No.: B6169136 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

disposal of chemical waste is paramount to ensuring a safe and compliant operational

environment. This document provides a comprehensive, step-by-step guide for the proper

disposal of KB-05, an electrophilic fragment molecule identified as N-(4-Bromophenyl)-N-

phenylacrylamide (CAS No. 1956368-15-2). Adherence to these procedures will minimize risks

and ensure compliance with regulatory standards.

KB-05 is a solid, brominated organic compound. While it is classified as non-hazardous for air

and ground transportation, it must be disposed of in a manner consistent with federal, state,

and local regulations.[1] The following procedures outline the necessary steps for its safe

handling and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.

All handling of KB-05 waste should be conducted within a chemical fume hood to avoid

inhalation of any dust or vapors.[1]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

KB-05 waste should be classified as non-hazardous solid chemical waste.
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It is crucial to not mix KB-05 waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents, acids, or bases.

Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable waste container made of a material compatible

with brominated organic compounds, such as high-density polyethylene (HDPE).

The container must be clearly labeled with the words "Hazardous Waste" (or as required

by local regulations), the full chemical name "N-(4-Bromophenyl)-N-phenylacrylamide," the

CAS number "1956368-15-2," and the accumulation start date.

Waste Accumulation:

Place all solid KB-05 waste, including contaminated consumables (e.g., weighing paper,

gloves, pipette tips), into the designated labeled container.

Keep the waste container securely sealed when not in use to prevent the release of any

chemical dust or vapors.

Store the container in a designated, well-ventilated, and secure waste accumulation area

away from general laboratory traffic.

Arranging for Professional Disposal:

The disposal of KB-05 must be handled by a licensed professional waste disposal service.

[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a pickup of the chemical waste. Provide them with all the information from the waste

container label.

Quantitative Data for Waste Characterization
While specific quantitative disposal limits for KB-05 are not readily available, a licensed waste

disposal facility will characterize the waste based on several parameters. The following table

summarizes typical data points used for the classification and management of chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://aobchem.com/pub/media/files/sds/349307.pdf
https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6169136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Typical Consideration for Disposal
Facility

Physical State Solid (powder)

Chemical Composition
N-(4-Bromophenyl)-N-phenylacrylamide

(C15H12BrNO)

CAS Number 1956368-15-2

Halogen Content Contains Bromine

Toxicity Characteristic

To be determined by the disposal facility through

TCLP (Toxicity Characteristic Leaching

Procedure) if required.

Flash Point Not available; expected to be high for a solid.

pH Not applicable (solid)

Experimental Protocols
This document provides operational and disposal plans and does not cite specific experimental

protocols that would necessitate a detailed methodology section. The disposal procedure itself

is the protocol.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of KB-05.
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Caption: Workflow for the safe disposal of KB-05 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://www.benchchem.com/product/b6169136?utm_src=pdf-body-img
https://www.benchchem.com/product/b6169136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6169136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KB-05 Waste

Solid Chemical Waste

Segregate from
Incompatible Materials

Labeled, Sealed,
Compatible Container

Designated Secure
Storage Area

Institutional EHS

Licensed Disposal Facility

Click to download full resolution via product page

Caption: Logical relationships in the KB-05 disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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